Cas no 2248298-42-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyanobutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyanobutanoate
• CAS No: 2248298-42-0
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 6535706
• PubChem ID: 165725416
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyanobutanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyanobutanoate
• 2248298-42-0
• EN300-6513254

• Inchi： 1S/C13H10N2O4/c14-8-4-3-7-11(16)19-15-12(17)9-5-1-2-6-10(9)13(15)18/h1-2,5-6H,3-4,7H2
• InChI Key： DXUNVZUJHANZOY-UHFFFAOYSA-N
• SMILES： O(C(CCCC#N)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyanobutanoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-Cyanobutanoate: A Comprehensive Overview

The compound with CAS No 2248298-42-0, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyanobutanoate, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of isoindole, a heterocyclic aromatic compound, and its structure incorporates a cyanobutanoate group, which adds functional diversity to its molecular framework.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and materials science. The cyanobutanoate group in this compound is particularly interesting as it introduces electron-withdrawing properties, which can enhance the compound's reactivity and stability. Researchers have explored its potential as a building block for advanced materials, including organic semiconductors and bioactive molecules.

In terms of synthesis, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 4-cyanobutanoate can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway has been optimized to improve yield and purity, making it more accessible for large-scale production. This has opened up new avenues for its application in pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its ability to act as a precursor for bioactive molecules. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for therapeutic agents. Additionally, its structural versatility allows for further functionalization to target specific biological pathways.

From an environmental perspective, the synthesis and application of 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl 4-Cyanobutanoate have been evaluated for their sustainability. Researchers have focused on developing greener synthesis methods that minimize waste and reduce energy consumption. These efforts align with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials industries.

In conclusion, 1,3-Dioxo-2,3-Dihydro-Isoindol-Yl 4-Cyanobutanoate represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique properties and versatile applications position it as a key player in future innovations across multiple disciplines.